Cas no 89655-82-3 (Naphthalenetricarboxylic acid)

Naphthalenetricarboxylic acid structure
Naphthalenetricarboxylic acid structure
Product Name:Naphthalenetricarboxylic acid
CAS No:89655-82-3
MF:C13H8O6
MW:260.199024200439
CID:593226
PubChem ID:21541625
Update Time:2025-04-19

Naphthalenetricarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Naphthalenetricarboxylic acid
    • naphthalene-1,2,3-tricarboxylic acid
    • SCHEMBL28652
    • DTXSID90615763
    • 89655-82-3
    • Inchi: 1S/C13H8O6/c14-11(15)8-5-6-3-1-2-4-7(6)9(12(16)17)10(8)13(18)19/h1-5H,(H,14,15)(H,16,17)(H,18,19)
    • InChI Key: KVQQRFDIKYXJTJ-UHFFFAOYSA-N
    • SMILES: OC(C1C(C(=O)O)=C(C(=O)O)C=C2C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 260.03208797g/mol
  • Monoisotopic Mass: 260.03208797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 112Ų
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